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Introduction
O-Methylcedrelopsin is a natural coumarin found in various medicinal plants, including the

roots of Toddalia asiatica Lam. and the stem bark of Cedrelopsis grevei Baill.[1]. As a distinct

chemical entity with known physical and chemical properties, O-Methylcedrelopsin serves as

an essential reference standard in phytochemical analysis. Its use allows for the accurate

identification and quantification of this compound in complex plant extracts and herbal

formulations. This application note provides a comprehensive overview of the application of O-
Methylcedrelopsin as a reference standard, including a detailed protocol for its quantification

using High-Performance Liquid Chromatography (HPLC).

Chemical Information:

Compound Name: O-Methylcedrelopsin

CAS Number: 72916-61-1
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Molecular Formula: C₁₆H₁₈O₄

Molecular Weight: 274.3 g/mol

Chemical Class: Coumarin

Application in Phytochemical Analysis
O-Methylcedrelopsin is utilized as a reference standard for the following analytical purposes:

Qualitative Analysis: Confirmation of the presence of O-Methylcedrelopsin in plant extracts

by comparing retention times in chromatographic techniques (e.g., HPLC, GC) and spectral

data (e.g., UV, MS) with the certified reference standard.

Quantitative Analysis: Accurate determination of the concentration of O-Methylcedrelopsin
in plant materials and derived products. This is crucial for the quality control and

standardization of herbal medicines.

Method Validation: Used in the validation of analytical methods to assess parameters such

as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Experimental Protocols
Preparation of Standard Solutions
Objective: To prepare a stock solution and a series of calibration standards of O-
Methylcedrelopsin.

Materials:

O-Methylcedrelopsin reference standard (≥98% purity)

HPLC-grade methanol

Volumetric flasks (10 mL, 50 mL)

Analytical balance

Pipettes
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Procedure:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of O-Methylcedrelopsin reference

standard and transfer it to a 10 mL volumetric flask. Dissolve the compound in HPLC-grade

methanol and make up the volume to the mark. This is the stock solution.

Working Standard Solutions: From the stock solution, prepare a series of working standard

solutions by serial dilution with methanol to achieve concentrations ranging from 1 µg/mL to

100 µg/mL (e.g., 1, 5, 10, 25, 50, 100 µg/mL). These solutions are used to construct the

calibration curve.

Sample Preparation: Extraction from Plant Material
Objective: To extract O-Methylcedrelopsin from a plant matrix (e.g., Cedrelopsis grevei bark

powder).

Materials:

Dried and powdered plant material

Methanol

Ultrasonic bath

Centrifuge

Syringe filters (0.45 µm)

Procedure:

Accurately weigh 1 g of the powdered plant material and place it in a conical flask.

Add 20 mL of methanol to the flask.

Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.
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HPLC Method for Quantification
Objective: To provide a validated HPLC-UV method for the quantification of O-
Methylcedrelopsin.

Instrumentation and Conditions:

Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 reverse-phase column (4.6 x 250 mm, 5

µm)

Mobile Phase
Isocratic elution with Acetonitrile:Water (60:40,

v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 25 °C

UV Detection 320 nm

Method Validation Parameters (Representative Data):

The following table summarizes the typical validation parameters for the quantification of O-
Methylcedrelopsin using the described HPLC method.
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Parameter Result

Linearity Range 1 - 100 µg/mL

Regression Equation y = 45210x + 12345

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.7 µg/mL

Accuracy (% Recovery) 98.5% - 101.2%

Precision (% RSD) < 2%

Data Presentation
Table 1: Calibration Data for O-Methylcedrelopsin

Concentration (µg/mL) Peak Area (mAU*s)

1 58,000

5 238,500

10 465,000

25 1,142,000

50 2,275,000

100 4,530,000
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Figure 1. Experimental workflow for the quantification of O-Methylcedrelopsin.

Biological Activity and Potential Signaling Pathway
O-Methylcedrelopsin, as a constituent of Cedrelopsis grevei, is associated with vasorelaxant

and hypotensive properties. The vasorelaxant effect of coumarins and extracts from

Cedrelopsis grevei is often linked to the nitric oxide (NO)/cyclic guanosine monophosphate

(cGMP) signaling pathway in vascular smooth muscle cells[1]. Extracts of Cedrelopsis grevei

have been shown to increase the expression of endothelial nitric oxide synthase (eNOS)[1].

The proposed mechanism involves the stimulation of eNOS in endothelial cells, leading to the

production of NO. NO then diffuses into the adjacent vascular smooth muscle cells and

activates soluble guanylate cyclase (sGC). The activation of sGC results in the conversion of

guanosine triphosphate (GTP) to cGMP, which in turn activates protein kinase G (PKG). PKG

activation leads to a decrease in intracellular calcium concentration and subsequent muscle

relaxation.
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Figure 2. Proposed signaling pathway for O-Methylcedrelopsin-induced vasorelaxation.

Conclusion
O-Methylcedrelopsin is a valuable reference standard for the quality control and

standardization of herbal products containing this coumarin. The provided HPLC method offers

a reliable and reproducible approach for its quantification. The potential vasorelaxant activity of

O-Methylcedrelopsin, mediated through the NO/cGMP pathway, highlights its

pharmacological significance and warrants further investigation for drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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